Cas no 21889-88-3 (6-Hepten-2-one)

6-Hepten-2-one Properties

Names and Identifiers

• 6-Hepten-2-one
• hept-6-en-2-one
• 1-Hepten-6-one
• 6-Heptene-2-one
• Hept-6-en-2-on
• Methyl 4-pentenyl ketone
• w-Pentenyl methyl ketone
• +Expand

• InChIKey： JJVHJHWEVLXYCJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3H,1,4-6H2,2H3
• SMILES： C=CCCCC(=O)C

Computed Properties

• Exact Mass: 112.08900

Experimental Properties

• LogP: 1.93170
• PSA: 17.07000
• Refractive Index: 1.4350
• Boiling Point: 165.13°C (estimate)
• Density: 0.8673

6-Hepten-2-one Security Information

6-Hepten-2-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%